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Compound of Interest

Compound Name: Tri-p-tolyltin acetate

cat. No.: B15189318

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document has been compiled from available scientific data and is intended for
informational purposes for a professional audience. A specific Material Safety Data Sheet
(MSDS) for tri-p-tolyltin acetate was not found. Therefore, data for the closely related and
structurally similar compound, triphenyltin acetate (TPTA), is used as a surrogate for
toxicological information. All handling and safety procedures should be conducted with the
utmost caution, recognizing the potential for high toxicity associated with organotin compounds.

Chemical Identification

Identifier Value

Chemical Name Tri-p-tolyltin Acetate

Acetic acid, tris(4-methylphenyl)stannyl ester;

Synonyms ) )
Acetoxytri-4-tolyltin

Molecular Formula C23H2402Sn[1]

Molecular Weight 451.15 g/mol [1]

] A central tin atom covalently bonded to three p-
Chemical Structure
tolyl groups and one acetate group.

Physical and Chemical Properties
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Quantitative data on the physical and chemical properties of tri-p-tolyltin acetate are not
readily available. Based on the properties of analogous triorganotin compounds like triphenyltin
acetate, it is expected to be a solid at room temperature with low solubility in water and higher
solubility in organic solvents.

Toxicological Information

Triorganotin compounds are known to be highly toxic.[2] The primary routes of exposure are
oral, dermal, and inhalation.

Acute Toxicity:

Specific LDso data for tri-p-tolyltin acetate is not available. The following data is for the
surrogate compound, triphenyltin acetate (TPTA), in rats:

Route of Administration LDso (mg/kg) Species

Oral 402.38 Rat

Source: Acute toxicity studies of tri-n-butyltin and triphenyltin acetates in rats.
Health Hazards:

Organotin compounds, particularly triorganotins, are associated with a range of adverse health
effects:

Neurotoxicity: Triorganotins are potent neurotoxins.

Immunotoxicity: These compounds can have detrimental effects on the immune system.

Dermal Irritation: Direct contact can cause severe skin irritation.

Respiratory Irritation: Inhalation of dust or fumes can irritate the respiratory tract.

Experimental Protocols

A specific, detailed experimental protocol for the synthesis of tri-p-tolyltin acetate is not
readily available in the searched literature. However, a general synthetic approach for triaryltin
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acetates can be described.

General Synthesis of Triaryltin Acetates (lllustrative Protocol):

This protocol is a generalized representation and would require optimization for the specific
synthesis of tri-p-tolyltin acetate.

Reaction Setup: A three-necked round-bottom flask is equipped with a magnetic stirrer, a
reflux condenser, and a dropping funnel. The apparatus is thoroughly dried and purged with
an inert gas (e.g., nitrogen or argon).

Grignard Reagent Formation: In the reaction flask, magnesium turnings are covered with
anhydrous diethyl ether. A solution of p-tolyl bromide in anhydrous diethyl ether is added
dropwise from the dropping funnel to initiate the formation of the p-tolylmagnesium bromide
(Grignard reagent). The reaction is typically exothermic and may require cooling to maintain
a gentle reflux.

Reaction with Tin Tetrachloride: After the formation of the Grignard reagent is complete, a
solution of tin(1V) chloride in anhydrous toluene is added dropwise at a controlled
temperature (often 0 °C). This leads to the formation of tetra-p-tolyltin.

Cleavage to Tri-p-tolyltin Halide: The resulting tetra-p-tolyltin can be selectively cleaved to tri-
p-tolyltin halide (e.g., bromide or chloride) by reacting it with a stoichiometric amount of the
corresponding halogen or hydrogen halide.

Formation of Acetate: The tri-p-tolyltin halide is then reacted with a suitable acetate salt, such
as silver acetate or sodium acetate, in an appropriate solvent (e.g., ethanol or acetic acid) to
yield tri-p-tolyltin acetate.

Workup and Purification: The reaction mixture is typically quenched with water, and the
organic layer is separated. The aqueous layer is extracted with an organic solvent. The
combined organic extracts are washed, dried over an anhydrous salt (e.g., sodium sulfate),
and the solvent is removed under reduced pressure. The crude product can be purified by
recrystallization from a suitable solvent system.

Characterization: The final product would be characterized using techniques such as Nuclear

Magnetic Resonance (NMR) spectroscopy (*H, 13C, 12°Sn), Infrared (IR) spectroscopy, and
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Mass Spectrometry (MS) to confirm its identity and purity.

Safety and Handling

Given the high potential toxicity of tri-p-tolyltin acetate, stringent safety precautions are
mandatory.

Personal Protective Equipment (PPE):

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber, Viton) are essential.
» Eye Protection: Chemical safety goggles and a face shield should be worn.

o Respiratory Protection: A NIOSH-approved respirator with a particulate filter is necessary,
especially when handling the solid material or if dust can be generated. Work should be
conducted in a certified chemical fume hood.

» Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required. For
larger quantities or in case of potential for significant exposure, a chemical-resistant apron or
suit should be considered.

Handling and Storage:

Handle only in a well-ventilated area, preferably within a chemical fume hood.

Avoid generating dust.

Keep containers tightly closed when not in use.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.

Emergency Procedures
First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.
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o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek immediate medical attention.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Seek immediate medical attention.

Spill and Leak Procedures:

Evacuate personnel from the area.

Wear appropriate PPE.

Carefully scoop up the spilled solid material, avoiding dust generation, and place it in a
sealed container for disposal.

Clean the spill area with a suitable decontaminating solution.

Visualizations
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Tri-p-tolyltin Acetate: Handling and Exposure Response Workflow

Safe Handling Procedure

Start Handling

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Y

Work in Chemical Fume Hood

Y

Weigh Solid Material Carefully Ft+---———=--=——==---—————————————+

Spill/
Dust Generation

Acdidental Exposure Response

\ 4

Dispense into Reaction Vessel Exposure Event

\ \
Store in Tightly Sealed Container Inhalation Skin Contact Eye Contact Ingestion
\ \4 \ \ A\
Procedure Complete Move to Fresh Air Wash with Soap and Water Flush Eyes with Water Rinse Mouth
\4 \4

\/
)
N

A

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency response to exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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